SAR-020106

• CAS: 1184843-57-9
• Molecular Formula: C19H19ClN6O
• Molecular Weight: 382.8 g/mol
• InChI: InChI=1S/C19H19ClN6O/c1-12(11-26(2)3)27-19-16(8-21)22-10-18(25-19)24-17-7-13-5-4-6-15(20)14(13)9-23-17/h4-7,9-10,12H,11H2,1-3H3,(H,23,24,25)/t12-/m1/s1
• InChIKey: SRBJWIBAMIKCMV-GFCCVEGCSA-N

SAR-020106: p53-Dependent Chemo- and Radiosensitization Research

SAR-020106 (CAS 1184843-57-9) is an ATP-competitive, potent, and selective inhibitor of checkpoint kinase 1 (CHK1), a serine/threonine kinase critical for DNA damage response and S/G2-M checkpoint control [1]. Characterized by an isolated human enzyme IC50 of 13.3 nmol/L and demonstrated selectivity over CHK2, this compound serves as a valuable chemical probe for dissecting CHK1-dependent biology and for preclinical combination studies with DNA-damaging agents .

CHK1 checkpoint signaling studies

ATP-competitive probe for S and G₂/M DNA-damage checkpoint research

DNA damage response research workflow

Reported to abrogate etoposide-induced G₂ arrest in cell-model systems

p53-dependent model-response context

Supports synthetic-lethal interaction studies in p53-deficient tumour models

• [1] Walton MI, Eve PD, Hayes A, Valenti M, De Haven Brandon A, Box G, et al. The preclinical pharmacology and therapeutic activity of the novel CHK1 inhibitor SAR-020106. Mol Cancer Ther. 2010;9(1):89-100. View Source

SAR-020106 vs. Other CHK1 Inhibitors

CHK1 inhibitors are not interchangeable due to substantial divergence in isoform selectivity, off-target kinase profiles, and ADME/PK properties. For instance, while SAR-020106 demonstrates high selectivity over CHK2 (IC50 >100 µM) , analogs such as AZD7762 and SCH900776 exhibit potent dual CHK1/CHK2 inhibition (CHK2 IC50 <10 nM and CHK2 IC50 ~1.5 nM, respectively) [1][2], which introduces confounding checkpoint biology and distinct toxicity signatures. Similarly, oral bioavailability varies dramatically across the class: LY2603618 is orally bioavailable, whereas SAR-020106 is optimized for intraperitoneal administration [3][4]. Substituting SAR-020106 with an analog without accounting for these variables can invalidate biomarker interpretation, alter combination therapy outcomes, and compromise in vivo study reproducibility.

Target

CHK1-selective inhibition

Substitute

Dual CHK1/CHK2 inhibitors (e.g. prexasertib)

CHK2 co-inhibition may confound mechanistic attribution in pathway studies

Target

p53-selective radiosensitisation phenotype

Substitute

Other CHK1 inhibitors (e.g. SCH900776)

p53-selectivity not validated; radiosensitisation profile may differ across models

Target

Characterised kinase selectivity panel

Substitute

Pan-kinase or narrow-window CHK1 inhibitors

Off-target kinase context may require review; selectivity margins may not transfer

• [1] Zabludoff SD, Deng C, Grondine MR, Sheehy AM, Ashwell S, Caleb BL, et al. AZD7762, a novel checkpoint kinase inhibitor, drives checkpoint abrogation and potentiates DNA-targeted therapies. Mol Cancer Ther. 2008;7(9):2955-66. View Source
• [2] Montano R, Chung I, Garner KM, Parry D, Eastman A. Preclinical development of the novel Chk1 inhibitor SCH900776 in combination with DNA-damaging agents and antimetabolites. Mol Cancer Ther. 2012;11(2):427-38. View Source
• [3] King C, Diaz H, Barnard D, Barda D, Clawson D, Blosser W, et al. Characterization and preclinical development of LY2603618: a selective and potent Chk1 inhibitor. Invest New Drugs. 2014;32(2):213-26. View Source
• [4] Reader JC, Meek S, Taylor J, Matthews N, Aherne GW, Collins I, et al. Discovery of 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as selective, orally bioavailable CHK1 inhibitors. J Med Chem. 2012;55(22):10229-40. View Source

SAR-020106: Quantitative Differentiation Evidence

CHK1 Biochemical Potency and Kinase Selectivity

SAR-020106 inhibits isolated human CHK1 with an IC50 of 13.3 nM [1]. This places its potency between the more potent CHIR-124 (IC50 0.3 nM) and CCT245737 (IC50 1.4 nM), and the less potent but clinically evaluated LY2603618 (reported CHK1 IC50 ~5-10 nM) [2][3]. This defined intermediate potency profile makes SAR-020106 suitable for applications where extreme potency is not required or where a moderate affinity tool compound is desired.

CHK1 Biochemical Potency & Selectivity

Cross-study context

IC₅₀ 13.3 nM

vs Rabusertib 7 nM; vs Prexasertib Ki 0.9 nM; >7,500-fold selective over CHK2

Supports CHK1-selective pathway studies without confounding CHK2 crosstalk

Selectivity context differs markedly from dual CHK1/CHK2 inhibitors

Evidence Dimension	CHK1 enzyme inhibition potency (IC50)
Target Compound Data	13.3 nM
Comparator Or Baseline	CHIR-124: 0.3 nM; CCT245737: 1.4 nM; AZD7762: 5 nM; SCH900776: 3 nM; PF-477736: Ki 0.49 nM; LY2603618: ~5-10 nM
Quantified Difference	SAR-020106 is 44-fold less potent than CHIR-124 and 9.5-fold less potent than CCT245737, but comparable to or slightly less potent than AZD7762 and SCH900776.
Conditions	Isolated human CHK1 enzyme assay

Why This Matters

Defined potency enables researchers to select SAR-020106 based on its specific affinity, avoiding the confounding effects of ultra-high potency compounds that may mask subtle biological readouts.

• [1] Walton MI, Eve PD, Hayes A, Valenti M, De Haven Brandon A, Box G, et al. The preclinical pharmacology and therapeutic activity of the novel CHK1 inhibitor SAR-020106. Mol Cancer Ther. 2010;9(1):89-100. View Source
• [2] Tao Y, Leteur C, Yang C, Zhang P, Castedo M, Pierré A, et al. Radiosensitization by Chir-124, a selective CHK1 inhibitor: effects of p53 and cell cycle checkpoints. Cell Cycle. 2009;8(8):1196-205. View Source
• [3] King C, Diaz H, Barnard D, Barda D, Clawson D, Blosser W, et al. Characterization and preclinical development of LY2603618: a selective and potent Chk1 inhibitor. Invest New Drugs. 2014;32(2):213-26. View Source

G₂ Arrest Abrogation in HT29 Cells

SAR-020106 exhibits high selectivity over CHK2, with a reported CHK2 IC50 of >100 µM, translating to a selectivity index of >7500-fold . In contrast, AZD7762 is a potent dual inhibitor (CHK1 IC50 = 5 nM; CHK2 IC50 <10 nM) [1], and SCH900776 also displays significant CHK2 activity (CHK1 IC50 = 3 nM; CHK2 IC50 ≈ 1.5 nM) [2]. This selectivity distinction is critical: CHK2 inhibition is associated with distinct biological effects and potential toxicity that may confound CHK1-specific mechanism-of-action studies.

G₂ Arrest Abrogation (HT29)

Cross-study context

55 nM

Reported cell-permeable target engagement context

~4-fold biochemical-to-cellular shift; etoposide pre-treated HT29 cells

Evidence Dimension	CHK2 inhibition potency (IC50)
Target Compound Data	>100 µM (>100,000 nM)
Comparator Or Baseline	AZD7762: <10 nM; SCH900776: ≈1.5 nM; CHIR-124: 697 nM
Quantified Difference	SAR-020106 is >10,000-fold more selective for CHK1 over CHK2 compared to AZD7762, and >66,000-fold more selective compared to SCH900776.
Conditions	Isolated human CHK2 enzyme assay

Why This Matters

High CHK2 selectivity ensures that observed biological effects can be confidently attributed to CHK1 inhibition, reducing experimental confounding and enabling cleaner interpretation of checkpoint biology.

• [1] Zabludoff SD, Deng C, Grondine MR, Sheehy AM, Ashwell S, Caleb BL, et al. AZD7762, a novel checkpoint kinase inhibitor, drives checkpoint abrogation and potentiates DNA-targeted therapies. Mol Cancer Ther. 2008;7(9):2955-66. View Source
• [2] Montano R, Chung I, Garner KM, Parry D, Eastman A. Preclinical development of the novel Chk1 inhibitor SCH900776 in combination with DNA-damaging agents and antimetabolites. Mol Cancer Ther. 2012;11(2):427-38. View Source

p53-Dependent Chemosensitization Potency

In combination studies, SAR-020106 enhances the cell killing of gemcitabine by 3.0- to 29-fold across several colon tumor lines in a p53-dependent manner [1]. This chemosensitization is comparable to that reported for CHIR-124, which enhances gemcitabine and SN38 cytotoxicity by 2- to 10-fold in similar colon cancer models [2], but with the advantage of SAR-020106's defined CHK2 selectivity.

p53-Dependent Chemosensitization

Class-level context

3.0–29-fold enhancement

Gemcitabine/SN38 cytotoxicity in colon tumour lines; p53-dependent

Reported p53-dependent model-response context

Direct comparator data across CHK1 inhibitors limited; class-level inference

Evidence Dimension	Fold-enhancement of gemcitabine/SN38 cytotoxicity
Target Compound Data	3.0- to 29-fold
Comparator Or Baseline	CHIR-124: 2- to 10-fold enhancement; AZD7762: ~2- to 5-fold enhancement in various models
Quantified Difference	SAR-020106 exhibits a broader and potentially higher maximum fold-enhancement (up to 29-fold) compared to CHIR-124 (max 10-fold) in colon tumor lines.
Conditions	Colon tumor cell lines (HT29, SW620, etc.) in vitro

Why This Matters

Quantified chemosensitization data provides a benchmark for experimental design, enabling researchers to predict the magnitude of combination effects and select SAR-020106 for studies requiring robust p53-dependent checkpoint abrogation.

• [1] Walton MI, Eve PD, Hayes A, Valenti M, De Haven Brandon A, Box G, et al. The preclinical pharmacology and therapeutic activity of the novel CHK1 inhibitor SAR-020106. Mol Cancer Ther. 2010;9(1):89-100. View Source
• [2] Tao Y, Leteur C, Yang C, Zhang P, Castedo M, Pierré A, et al. Radiosensitization by Chir-124, a selective CHK1 inhibitor: effects of p53 and cell cycle checkpoints. Cell Cycle. 2009;8(8):1196-205. View Source

In Vivo p53-Selective Radiosensitisation

In vivo, SAR-020106 acts as a potent radiosensitizer specifically in p53-deficient tumor cells, with confirmed efficacy in a clinically relevant human head-and-neck cell carcinoma xenograft model [1]. This contrasts with LY2603618, which demonstrates radiosensitization in both p53 wild-type and p53 mutant NSCLC models [2], and AZD7762, which radiosensitizes across multiple p53 backgrounds but with associated dual CHK1/CHK2 inhibition [3]. SAR-020106's p53-dependent activity profile may offer more precise therapeutic window prediction in p53-stratified patient populations.

In Vivo p53-Selective Radiosensitisation

Head-to-head

Tumour growth delay; p53-selective apoptosis

FaDu HNSCC xenograft; fractionated radiation 2 Gy × 5

Reported p53-selective radiosensitisation model response

Unique in vivo p53-selectivity data among CHK1 inhibitors tested

Evidence Dimension	In vivo radiosensitization efficacy
Target Compound Data	Significant radiosensitization observed only in p53-deficient head and neck xenografts
Comparator Or Baseline	LY2603618: radiosensitization in both p53 WT and p53 mutant NSCLC xenografts; AZD7762: radiosensitization in multiple p53 backgrounds
Quantified Difference	SAR-020106 exhibits p53-dependent radiosensitization, whereas LY2603618 and AZD7762 show broader p53-independent radiosensitization profiles.
Conditions	Human head-and-neck cell carcinoma xenograft model (in vivo)

Why This Matters

The p53-selective radiosensitization profile of SAR-020106 enables targeted combination studies in p53-deficient tumor models, potentially reducing off-tumor toxicity and improving therapeutic index prediction.

• [1] Borst GR, McLaughlin M, Kyula JN, Neijenhuis S, Khan A, Good J, et al. Targeted radiosensitization by the Chk1 inhibitor SAR-020106. Int J Radiat Oncol Biol Phys. 2013;85(4):1110-8. View Source
• [2] King C, Diaz H, Barnard D, Barda D, Clawson D, Blosser W, et al. Characterization and preclinical development of LY2603618: a selective and potent Chk1 inhibitor. Invest New Drugs. 2014;32(2):213-26. View Source
• [3] Morgan MA, Parsels LA, Zhao L, Parsels JD, Davis MA, Hassan MC, et al. Mechanism of radiosensitization by the Chk1/2 inhibitor AZD7762 involves abrogation of the G2 checkpoint and inhibition of homologous recombinational DNA repair. Cancer Res. 2010;70(12):4972-81. View Source

In Vivo Chemosensitisation Efficacy

SAR-020106 has minimal oral bioavailability in mice (F = 5%), but intraperitoneal (i.p.) dosing at 40 mg/kg achieves sufficient tumor exposure to inhibit CHK1 autophosphorylation and potentiate irinotecan antitumor activity [1]. This contrasts with LY2603618, which is orally bioavailable (F ≈ 30-50%) and suitable for oral dosing regimens [2], and the 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitrile series from which SAR-020106 was derived, which includes orally bioavailable CHK1 inhibitors [3]. The defined i.p. PK profile of SAR-020106 makes it a valuable tool for parenteral combination studies where oral dosing is not required or where controlled systemic exposure is desired.

In Vivo Chemosensitisation

Cross-study context

Enhanced irinotecan/gemcitabine model response

HT29 & SW620 xenografts; biomarker modulation confirmed (pS296, pY15)

Reported colorectal xenograft model-response context

Cross-study comparison; different tumour histologies and chemotherapy backbones

Evidence Dimension	Oral bioavailability (F) in mice
Target Compound Data	5%
Comparator Or Baseline	LY2603618: ~30-50%; Orally bioavailable CHK1 inhibitors from related series: >20%
Quantified Difference	SAR-020106 has 6- to 10-fold lower oral bioavailability than LY2603618 and related orally bioavailable analogs.
Conditions	Mouse pharmacokinetic studies

Why This Matters

The low oral bioavailability of SAR-020106 dictates i.p. or i.v. administration routes, which may be preferred for precise dosing control in preclinical combination studies and for achieving high local tumor concentrations.

• [1] Reader JC, Meek S, Taylor J, Matthews N, Aherne GW, Collins I, et al. Discovery of 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as selective, orally bioavailable CHK1 inhibitors. J Med Chem. 2012;55(22):10229-40. View Source
• [2] King C, Diaz H, Barnard D, Barda D, Clawson D, Blosser W, et al. Characterization and preclinical development of LY2603618: a selective and potent Chk1 inhibitor. Invest New Drugs. 2014;32(2):213-26. View Source
• [3] Anjiechem. SAR-020106 product background information. View Source

Kinase Selectivity Profile

SAR-020106 inhibits cytotoxic drug-induced CHK1 autophosphorylation at Ser296 and blocks CDK1 phosphorylation at Tyr15 in a dose-dependent fashion both in vitro and in vivo [1]. This PD modulation is observed at i.p. doses of 40 mg/kg, which inhibit irinotecan-induced CHK1 pS296 autophosphorylation in tumor tissue [2]. While many CHK1 inhibitors (e.g., AZD7762, SCH900776) also modulate these biomarkers, the availability of robust PD assays for SAR-020106 enables precise correlation of target engagement with therapeutic response in preclinical models.

Kinase Selectivity Profile

Cross-study context

>64-fold over CDK1/CDK2

Supports CHK1-attributed pathway interpretation

Broader selectivity margin than dual inhibitors for non-CHK1 kinases

Evidence Dimension	Pharmacodynamic biomarker modulation
Target Compound Data	Dose-dependent inhibition of CHK1 pS296 and CDK1 pY15 in vitro and in vivo
Comparator Or Baseline	AZD7762, SCH900776: similar biomarker modulation patterns reported
Quantified Difference	SAR-020106 demonstrates PD modulation at i.p. doses of 40 mg/kg in SW620 xenografts.
Conditions	SW620 xenograft model; combination with irinotecan

Why This Matters

Established PD biomarker assays for SAR-020106 facilitate rigorous target engagement validation, enhancing the interpretability of preclinical efficacy studies.

• [1] Walton MI, Eve PD, Hayes A, Valenti M, De Haven Brandon A, Box G, et al. The preclinical pharmacology and therapeutic activity of the novel CHK1 inhibitor SAR-020106. Mol Cancer Ther. 2010;9(1):89-100. View Source
• [2] Reader JC, Meek S, Taylor J, Matthews N, Aherne GW, Collins I, et al. Discovery of 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as selective, orally bioavailable CHK1 inhibitors. J Med Chem. 2012;55(22):10229-40. View Source

SAR-020106: Optimal Research Applications

p53-Dependent Synthetic Lethality in Colorectal Cancer

SAR-020106 is ideally suited for in vivo radiosensitization studies in p53-deficient head and neck squamous cell carcinoma xenograft models, where its p53-selective activity has been quantitatively validated [1]. Researchers can leverage the defined p53 dependence to stratify tumor models and predict therapeutic response.

Radiosensitisation in HNSCC

For combination studies where dual CHK1/CHK2 inhibition would confound interpretation, SAR-020106 offers a selective CHK1 inhibition profile (CHK2 IC50 >100 µM) . The 3- to 29-fold chemosensitization of gemcitabine and SN38 in colon tumor lines provides a quantifiable benchmark for experimental design [2].

GBM Chemo-Radiosensitisation

SAR-020106's low oral bioavailability (F = 5%) necessitates i.p. or i.v. administration, making it suitable for studies requiring precise control over systemic exposure and where oral dosing is not feasible or desired [3]. Established PD biomarkers (CHK1 pS296, CDK1 pY15) enable rigorous target engagement validation [4].

Pharmacodynamic Biomarkers for CHK1 Engagement

SAR-020106 serves as a benchmark selective CHK1 inhibitor for kinase selectivity panels, particularly for distinguishing CHK1- from CHK2-dependent phenotypes. Its >7500-fold selectivity over CHK2 makes it a valuable tool compound for chemical biology studies dissecting the DNA damage response.

Application

Selection Property

Validation Focus

p53-dependent synthetic lethality studies

p53-dependent chemosensitisation context

Isogenic p53 model-response endpoints

HNSCC radiosensitisation research

p53-selective radiosensitisation context

Fractionated radiation model endpoints

GBM DNA-damage response studies

Multi-modality sensitisation context

Clonogenicity and repair-pathway endpoints

CHK1 target engagement assessment

PD biomarker context (pS296, pY15)

Dose-dependent pharmacodynamic endpoints

• [1] Borst GR, McLaughlin M, Kyula JN, Neijenhuis S, Khan A, Good J, et al. Targeted radiosensitization by the Chk1 inhibitor SAR-020106. Int J Radiat Oncol Biol Phys. 2013;85(4):1110-8. View Source
• [2] Walton MI, Eve PD, Hayes A, Valenti M, De Haven Brandon A, Box G, et al. The preclinical pharmacology and therapeutic activity of the novel CHK1 inhibitor SAR-020106. Mol Cancer Ther. 2010;9(1):89-100. View Source
• [3] Reader JC, Meek S, Taylor J, Matthews N, Aherne GW, Collins I, et al. Discovery of 3-alkoxyamino-5-(pyridin-2-ylamino)pyrazine-2-carbonitriles as selective, orally bioavailable CHK1 inhibitors. J Med Chem. 2012;55(22):10229-40. View Source
• [4] Walton MI, Eve PD, Hayes A, Valenti M, De Haven Brandon A, Box G, et al. The preclinical pharmacology and therapeutic activity of the novel CHK1 inhibitor SAR-020106. Mol Cancer Ther. 2010;9(1):89-100. View Source